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Abstract
Methyl formate (HCOOCH₃), the simplest of the carboxylate esters, serves as a crucial C1

building block in various chemical syntheses and is an important intermediate in combustion

and atmospheric chemistry. A thorough understanding of its thermochemical properties is

fundamental for process optimization, reaction modeling, and safety assessment. This

technical guide provides a comprehensive overview of the core thermochemical data for methyl

formate, details the experimental methodologies used for their determination, and illustrates

key relationships and processes through structured diagrams. All quantitative data are

presented in tabular format to facilitate comparison and application.

Core Thermochemical Properties
The thermochemical properties of a compound govern its stability, reactivity, and energy

content. The standard state for the following data is 298.15 K (25 °C) and 1 bar.

Enthalpy of Formation (ΔfH°)
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The standard enthalpy of formation is the change in enthalpy when one mole of a substance is

formed from its constituent elements in their standard states.

Property Value (kJ/mol) Phase Reference

Standard Enthalpy of

Formation (ΔfH°)
-357.4 Gas [1]

-386.1 Liquid [1][2]

-391.0 Liquid [3][4][5][6]

Standard Enthalpy of

Combustion (ΔcH°)
-972.61 ± 0.59 Liquid [3][4][5][6]

Enthalpy of

Vaporization (ΔvapH°)
29 ± 2 Liquid [3]

Enthalpy of Fusion

(ΔfusH°)

Data not readily

available
Solid

Standard Molar Entropy (S°) and Heat Capacity (Cp)
Standard molar entropy is a measure of the randomness or disorder of a substance, while heat

capacity quantifies the amount of heat required to raise its temperature.

Property Value Phase
Temperature
(K)

Reference

Standard Molar

Entropy (S°)
285.3 J/(mol·K) Gas 298.15 [1]

Molar Heat

Capacity (Cp)
64.4 J/(mol·K) Gas 298.15 [1]

64.38 ± 0.09

J/(mol·K)
Gas 298.15 [3][4][5][6]

119.1 J/(mol·K) Liquid 298.15 [1][2]

119.7 J/(mol·K) Liquid 298.15 [7]
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Gibbs Free Energy of Formation (ΔfG°)
The Gibbs free energy of formation indicates the spontaneity of a substance's formation from

its elements. A negative value signifies a spontaneous process. While direct experimental

values are sparse, ΔfG° can be calculated using the Gibbs-Helmholtz equation: ΔG° = ΔH° -

TΔS°.

Property Value (kJ/mol) Phase Reference

Standard Gibbs Free

Energy of Formation

(ΔfG°)

Calculated Value Gas/Liquid [8]

Thermal Decomposition Pathways
The thermal decomposition of methyl formate is critical for understanding its behavior at

elevated temperatures, particularly in combustion processes. The primary unimolecular

decomposition pathway involves the elimination of carbon monoxide to produce methanol.[9]

[10]

HCOOCH₃ → CH₃OH + CO

Alternative, higher-energy decomposition channels exist, including pathways that yield

methane and carbon dioxide or two molecules of formaldehyde.[9][10] The activation energy for

the primary decomposition route to methanol and CO is approximately 74.8 kcal/mol.[9] The

presence of catalysts, such as zeolites or metal oxides, can significantly alter the

decomposition mechanism and product selectivity.[10][11]

Combustion Characteristics
Methyl formate is a highly flammable liquid, a property that necessitates careful handling and is

central to its role in combustion modeling.[12][13] Its combustion is characterized by a nearly

invisible flame, similar to methanol.[14]
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Property Value Reference

Flash Point -19 °C (-2 °F) [14]

-27 °C (-17 °F) [15]

Autoignition Temperature 449 °C (840 °F) [13][14]

Flammability Limits in Air 4.5% - 23.0% [13]

5.0% - 22.7% [15]

Experimental Methodologies
The determination of thermochemical properties relies on precise experimental techniques.

Below are protocols for key methods.

Combustion Calorimetry (for Enthalpy of
Combustion/Formation)
This is the primary method for determining the heat of combustion for liquid organic compounds

like methyl formate.

Sample Preparation: A precisely weighed sample of high-purity liquid methyl formate is

placed in a sample holder (e.g., a gelatin capsule) within a high-pressure vessel known as a

"bomb."

Assembly: A small amount of water is added to the bomb to ensure all combustion products

are in their standard states. The bomb is then sealed and pressurized with a large excess of

pure oxygen (typically to ~30 atm).

Immersion: The sealed bomb is submerged in a known mass of water in a well-insulated

container (the calorimeter). The initial temperature of the water is recorded with high

precision.

Ignition: The sample is ignited remotely via an electrical fuse. The complete and rapid

combustion of the methyl formate releases heat, which is transferred to the bomb and the

surrounding water.
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Temperature Measurement: The temperature of the water is monitored until it reaches a

maximum and begins to cool. The total temperature change (ΔT) is recorded.

Calculation: The heat of combustion is calculated using the total heat capacity of the

calorimeter system (determined from a standard substance like benzoic acid) and the

measured ΔT. Corrections are applied for the heat of fuse ignition and the formation of nitric

acid from residual nitrogen. The standard enthalpy of formation can then be derived from the

enthalpy of combustion using Hess's Law.[3][4][5][6]

Statistical Mechanics from Spectroscopic Data (for Heat
Capacity/Entropy)
Ideal gas thermochemical properties like heat capacity and entropy can be calculated with high

accuracy using statistical mechanics based on molecular parameters obtained from

spectroscopic measurements (e.g., IR, microwave spectroscopy).

Molecular Structure Determination: Spectroscopic techniques are used to determine the

molecule's geometry, rotational constants, and vibrational frequencies.

Partition Function Calculation: The total partition function (q_total) is calculated by summing

the contributions from translational, rotational, vibrational, and electronic energy levels.

q_trans: Calculated from the molecular mass and temperature.

q_rot: Calculated from the rotational constants and temperature.

q_vib: Calculated from the fundamental vibrational frequencies.

q_elec: Typically 1 for closed-shell molecules like methyl formate.

Thermodynamic Property Calculation: Standard thermodynamic functions are then derived

from the partition function and temperature. For example:

Heat Capacity (Cv): Derived from the second derivative of the natural logarithm of the

partition function with respect to temperature. Cp is then found by adding the gas constant

R (Cp = Cv + R).
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Entropy (S): Calculated using the Sackur-Tetrode equation for translational entropy

combined with rotational and vibrational entropy contributions derived from their respective

partition functions.[3][4][5][6]

Flow Reactor and Shock Tube Studies (for Reaction
Kinetics)
These methods are used to study reaction kinetics, including decomposition and oxidation,

under controlled high-temperature and high-pressure conditions.

Flow Reactor: A mixture of methyl formate and an oxidant/inert gas is flowed through a

heated reactor at a constant pressure and temperature. Samples are extracted at different

points along the reactor to measure the concentration of reactants, intermediates, and

products using techniques like mass spectrometry or gas chromatography. This provides

data on species evolution over time.[16]

Shock Tube: A high-pressure "driver" gas is separated from a low-pressure mixture of methyl

formate and other reactants by a diaphragm. When the diaphragm is ruptured, a shock wave

travels through the reactant mixture, rapidly heating and compressing it to high temperatures

and pressures in microseconds. The ignition delay time or the evolution of species behind

the shock wave is monitored, often using laser absorption spectroscopy.[16]
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Caption: Interrelation of core thermochemical state functions.
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Caption: Experimental workflow for combustion calorimetry.
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Caption: Primary thermal decomposition pathway of methyl formate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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